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Introduction
This document provides a detailed methodology for the quantitative determination of strontium

(Sr²⁺) in aqueous solutions via photometric complexometric titration. This method utilizes

ethylenediaminetetraacetic acid (EDTA) as the titrant and metalphthalein (also known as

phthalein purple) as the indicator. The endpoint of the titration is detected photometrically by

monitoring the change in absorbance at a specific wavelength, offering a precise and

reproducible alternative to visual endpoint determination.

Complexometric titration with EDTA is a widely used analytical technique for the determination

of metal ions. EDTA forms stable, water-soluble, 1:1 complexes with most divalent and trivalent

metal ions. The reaction with strontium is as follows:

Sr²⁺ + [EDTA]⁴⁻ → [Sr(EDTA)]²⁻

Metalphthalein is a metallochromic indicator that forms a colored complex with strontium ions in

an alkaline medium. During the titration, EDTA preferentially binds with the free strontium ions.

At the equivalence point, when all free Sr²⁺ has been complexed by EDTA, the titrant then

removes the strontium from the metalphthalein-strontium complex, causing a distinct color

change which is monitored by a photometric sensor. The use of a photometric sensor

eliminates the subjectivity of visual color change detection, leading to improved accuracy and

precision.
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Principle of the Method
The photometric titration of strontium with EDTA using metalphthalein is based on the following

principles:

Complexation: EDTA, a strong chelating agent, forms a stable, colorless complex with

strontium ions.

Indication: In an alkaline environment (pH 10-11), metalphthalein forms a colored complex

with free strontium ions. The free indicator has a different color from the metal-indicator

complex.

Endpoint Detection: The titration is monitored at a wavelength where the absorbance

difference between the metal-indicator complex and the free indicator is maximal. As EDTA is

added, it complexes with the free strontium ions. At the endpoint, the excess EDTA displaces

strontium from the metalphthalein complex, leading to a sharp change in the solution's

absorbance. This change is detected by a photometric sensor, and the equivalence point is

determined from the resulting titration curve. A wavelength of 574 nm is commonly used for

this titration.

Materials and Methods
Reagents and Solutions

Standard Strontium Solution (1000 ppm): Dissolve 2.415 g of strontium nitrate (Sr(NO₃)₂) in

deionized water and dilute to 1000 mL in a volumetric flask.

EDTA Titrant (0.01 M): Dissolve 3.722 g of disodium EDTA dihydrate (Na₂H₂EDTA·2H₂O) in

deionized water and dilute to 1000 mL in a volumetric flask. Standardize the EDTA solution

against a primary standard calcium carbonate or zinc solution.

Ammonia Buffer (pH 10): Dissolve 67.5 g of ammonium chloride (NH₄Cl) in 570 mL of

concentrated ammonia solution (NH₄OH) and dilute to 1000 mL with deionized water.

Metalphthalein Indicator Solution (0.1% w/v): Dissolve 0.1 g of metalphthalein in 100 mL of

ethanol.
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Sodium Hydroxide Solution (1 M): Dissolve 40 g of sodium hydroxide (NaOH) in deionized

water and dilute to 1000 mL.

Hydrochloric Acid Solution (1 M): Slowly add 83.3 mL of concentrated hydrochloric acid (HCl)

to deionized water and dilute to 1000 mL.

Instrumentation
Automatic Titrator: Equipped with a photometric sensor capable of measuring absorbance at

574 nm.

Burette: 10 mL or 20 mL, appropriate for the expected strontium concentration.

pH Meter: For adjusting the pH of the sample solution.

Magnetic Stirrer and Stir Bar.

Standard laboratory glassware: Beakers, volumetric flasks, pipettes.

Experimental Protocol
Sample Preparation:

Pipette a known volume of the strontium-containing sample into a titration beaker. The

volume should be chosen to ensure that the titrant consumption is within the optimal range

of the burette.

Dilute the sample with deionized water to a suitable volume for the titration vessel (e.g., 50

mL).

pH Adjustment:

Add 5 mL of ammonia buffer (pH 10) to the sample solution.

Check the pH of the solution using a pH meter and adjust to pH 10.5 ± 0.5 with 1 M NaOH

or 1 M HCl if necessary.

Indicator Addition:
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Add 3-5 drops of the metalphthalein indicator solution to the sample. The solution should

develop a color, indicating the presence of the strontium-indicator complex.

Photometric Titration:

Place the titration beaker on the magnetic stirrer and immerse the photometric sensor and

the burette tip into the solution.

Set the wavelength of the photometric sensor to 574 nm.

Start the titration with the standardized 0.01 M EDTA solution. The titrator will

automatically add the titrant and record the absorbance at regular intervals.

The titration is complete when a sharp change in absorbance is observed, indicating the

endpoint. The automatic titrator's software will determine the equivalence point from the

titration curve.

Calculation:

The concentration of strontium in the sample is calculated using the following formula:

Where:

V_EDTA is the volume of EDTA solution used at the equivalence point (in L).

M_EDTA is the molarity of the EDTA solution (in mol/L).

AW_Sr is the atomic weight of strontium (87.62 g/mol ).

V_sample is the volume of the sample taken for titration (in L).

Data Presentation
Table 1: Summary of Quantitative Data for Photometric Titration of Strontium
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Parameter Value

Analyte Strontium (Sr²⁺)

Titrant 0.01 M EDTA

Indicator Metalphthalein

Wavelength for Detection 574 nm

Optimal pH 10.0 - 11.0

Buffer Solution Ammonia Buffer (pH 10)

Typical Sample Volume 10 - 50 mL

Expected Titrant Volume 5 - 15 mL

Precision (RSD) < 1%

Accuracy (Recovery) 99 - 101%

Potential Interferences
Several metal ions can interfere with the determination of strontium by forming complexes with

EDTA. These include:

Alkaline Earth Metals: Calcium (Ca²⁺) and Barium (Ba²⁺) will be co-titrated with strontium.

Magnesium (Mg²⁺) also interferes.

Heavy Metals: Ions such as copper (Cu²⁺), zinc (Zn²⁺), nickel (Ni²⁺), and lead (Pb²⁺) form

stable complexes with EDTA and will interfere.

Mitigation of Interferences:

Masking: Triethanolamine can be used to mask small amounts of aluminum, iron, and

manganese. Cyanide can be used to mask copper, zinc, nickel, and other heavy metals

(handle with extreme caution in a well-ventilated fume hood).

Selective pH Control: The stability of metal-EDTA complexes is pH-dependent. By carefully

controlling the pH, it is possible to selectively titrate certain metal ions. However, for
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strontium, a high pH is required, which also favors the complexation of other alkaline earth

metals.

Separation Techniques: If interfering ions are present in high concentrations, prior separation

using techniques like ion-exchange chromatography or precipitation may be necessary.

Visualization
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Caption: Experimental workflow for the photometric titration of strontium.
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To cite this document: BenchChem. [Application Notes: Photometric Titration of Strontium
using Metalphthalein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107331#photometric-titration-of-strontium-using-
metal-phthalein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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